
Comprehensive Technical Guide: Pantoprazole
Sulfide-β-D-Glucuronide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
Pantoprazole sulfide-B-D-

glucuronide

CAS No.: 867300-67-2

Cat. No.: B1140583

Get Quote

Executive Summary
Pantoprazole sulfide-β-D-glucuronide (CAS: 867300-67-2) is a secondary Phase II metabolite

of the proton pump inhibitor pantoprazole. Unlike the primary oxidative metabolites

(pantoprazole sulfone) or the phase II sulfate conjugates, this compound represents a

reductive-conjugative pathway. It is formed via the initial reduction of the parent sulfoxide to

pantoprazole sulfide, followed by N-glucuronidation at the benzimidazole moiety.

In drug development, this compound serves two critical roles:

Metabolite Identification (MetID): As a reference standard to map the complete clearance

pathway of pantoprazole, particularly in subjects with altered CYP2C19 activity.

Impurity Profiling: As a potential degradation product or process impurity in the synthesis of

pantoprazole sodium, where the sulfide intermediate may undergo side reactions.
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Chemical Identity & Physicochemical Properties[1]
[2][3][4][5]
The core structure consists of a substituted benzimidazole ring linked to a dimethoxy-pyridine

ring via a thioether bridge (in contrast to the sulfinyl bridge of the parent drug). The glucuronic

acid moiety is attached to the benzimidazole nitrogen.

Table 1: Physicochemical Profile[6]
Property Data Notes

Chemical Name

1-(β-D-Glucopyranuronosyl)-5-

(difluoromethoxy)-2-[(3,4-

dimethoxy-2-

pyridinyl)methyl]thio-1H-

benzimidazole

N-glucuronide isomer

(tautomer dependent)

CAS Number 867300-67-2
Specific to the glucuronide

conjugate

Parent CAS 102625-64-9 Pantoprazole Sulfide

Molecular Formula C₂₂H₂₃F₂N₃O₉S

Molecular Weight 543.49 g/mol
Parent (367.[1][2][3]37) +

Glucuronyl (176.12)

Solubility
High in MeOH, DMSO, H₂O

(pH > 7)

Significantly more polar than

the sulfide precursor

pKa (Predicted) ~3.8 (Glucuronic acid COOH)
Acidic moiety increases

aqueous solubility

Stability
Sensitive to β-glucuronidase

hydrolysis

Stable in neutral/basic buffers;

hydrolyzes in strong acid

Biosynthesis & Metabolic Pathway[8]
The formation of pantoprazole sulfide-β-D-glucuronide illustrates the "reductive rescue"

pathway often seen in sulfoxide drugs. While the primary clearance of pantoprazole involves

CYP2C19-mediated demethylation, a fraction undergoes reduction.
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Mechanism of Action[9]
Reduction (Phase I): The sulfoxide group of pantoprazole is reduced to a thioether (sulfide).

This is reversible and can be mediated by gut microbiota or hepatic reductases.

Conjugation (Phase II): The lipophilic pantoprazole sulfide is a substrate for UDP-

glucuronosyltransferases (UGTs).[4] The enzyme transfers glucuronic acid from UDP-

glucuronic acid (UDPGA) to the nucleophilic nitrogen of the benzimidazole ring.

Pathway Diagram (Graphviz)

Pantoprazole
(Parent Sulfoxide)

Pantoprazole Sulfide
(Thioether Metabolite)

CAS: 102625-64-9

Reduction
(Reductases/Microbiota)

Pantoprazole Sulfone
(CYP3A4 Oxidation)

Oxidation
(CYP3A4)

Pantoprazole Sulfide
beta-D-Glucuronide
CAS: 867300-67-2

Glucuronidation
(UGT Enzymes)

+ UDPGA

Click to download full resolution via product page

Figure 1: Metabolic trajectory of pantoprazole showing the reductive branch leading to the

sulfide glucuronide.[5]

Synthesis & Isolation Protocol
For research purposes, isolating this metabolite from biological matrices is inefficient. Chemical

synthesis or enzymatic biosynthesis is preferred to generate high-purity reference standards.

Method A: Enzymatic Biosynthesis (Bio-reactor)
Best for generating small quantities for MS identification.

Substrate: 100 µM Pantoprazole Sulfide (CAS 102625-64-9).

Enzyme System: Recombinant Human UGT (mix of UGT1A1, 1A9, 2B7) or Human Liver

Microsomes (HLM).

Cofactor: 2 mM UDP-glucuronic acid (UDPGA).
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Buffer: Tris-HCl (pH 7.4) + 5 mM MgCl₂ + Alamethicin (pore-forming peptide to access

microsomal lumen).

Incubation: 37°C for 2-4 hours.

Termination: Add ice-cold Acetonitrile (ACN) to precipitate proteins.

Purification: Semi-preparative HPLC.

Method B: Chemical Synthesis (Koenigs-Knorr
Variation)
Best for gram-scale production.

Coupling: React Pantoprazole Sulfide with Acetobromo-α-D-glucuronic acid methyl ester in

the presence of Silver Carbonate (Ag₂CO₃) or Cadmium Carbonate (CdCO₃) in dry

toluene/DCM.

Deprotection: Hydrolysis of the ester protecting groups using LiOH in MeOH/Water at 0°C.

Note: This reaction yields the β-anomer predominantly due to neighboring group participation

of the acetyl group at C2 of the sugar.

Analytical Characterization (LC-MS/MS)
Accurate detection requires specific mass transitions. The glucuronide is fragile; source

parameters must be optimized to prevent in-source fragmentation.

HPLC Conditions
Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 100 mm, 1.7 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 8 minutes.
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Retention Time: The glucuronide (polar) will elute significantly earlier than the sulfide and

parent pantoprazole.

Mass Spectrometry (ESI+) Parameters
Ionization: Electrospray Positive (ESI+).

Precursor Ion: [M+H]⁺ = 544.15 m/z.

Key Fragments (MS2):

368.1 m/z: [Pantoprazole Sulfide + H]⁺ (Neutral loss of glucuronic acid moiety, -176 Da).

200.1 m/z: Pyridinyl-methyl fragment (characteristic of pantoprazole backbone).

Analytical Workflow Diagram (Graphviz)
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Figure 2: LC-MS/MS workflow for the specific quantitation of the glucuronide conjugate.
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context).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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